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Compound of Interest

Compound Name: Benzoyl cyanide

Cat. No.: B1222142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoyl cyanide (C₈H₅NO), also known as phenylglyoxylonitrile, is an aromatic alpha-

ketonitrile with the CAS Registry Number 613-90-1. This compound features both a benzoyl

group and a cyano group, making it a bifunctional and highly versatile building block in organic

synthesis. Its unique reactivity has established it as a valuable intermediate in the production of

a wide range of chemical products, including pharmaceuticals and agrochemicals such as

herbicides. This technical guide provides a comprehensive overview of the core properties,

synthesis, reactivity, and safety protocols associated with benzoyl cyanide.

Physicochemical and Spectral Properties
Benzoyl cyanide is typically a white or colorless to light yellow solid at room temperature. It is

soluble in various organic solvents like ethanol, ether, methanol, acetone, and chloroform, but it

is only slightly soluble in water, in which it also tends to decompose.

Table 1: Physicochemical Properties of Benzoyl Cyanide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1222142?utm_src=pdf-interest
https://www.benchchem.com/product/b1222142?utm_src=pdf-body
https://www.benchchem.com/product/b1222142?utm_src=pdf-body
https://www.benchchem.com/product/b1222142?utm_src=pdf-body
https://www.benchchem.com/product/b1222142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 613-90-1 [1]

Molecular Formula C₈H₅NO [1]

Molecular Weight 131.13 g/mol [1]

Appearance
White or Colorless to Light

yellow powder, lump, or solid
[1]

Melting Point 28 - 34 °C [2]

Boiling Point

206 - 209 °C (at 760 mmHg)

113 - 117 °C (at 43 mbar) 96

°C (at 2 kPa)

[2]

Density 1.106 g/mL at 25 °C [2]

Flash Point 84 °C (183.2 °F) - closed cup [2]

Vapor Pressure 0.243 mmHg at 25 °C

Refractive Index (n_D_) 1.5303 at 26 °C

Table 2: Spectral Data for Benzoyl Cyanide
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Spectrum Type Key Characteristics References

¹H NMR

Aromatic protons (multiplet)

typically observed in the range

of δ 7.4-8.2 ppm.

[2][3]

¹³C NMR

Characteristic peaks for the

carbonyl carbon (~166 ppm),

nitrile carbon (~112 ppm), and

aromatic carbons (129-137

ppm) are expected.

[1][2]

IR Spectroscopy

Strong absorption bands are

expected for the C≡N stretch

(around 2227 cm⁻¹) and the

C=O stretch (around 1678

cm⁻¹).

[2]

Mass Spectrometry

The molecular ion peak (M⁺) is

observed at m/z 131. A

prominent fragment is the

benzoyl cation ([C₆H₅CO]⁺) at

m/z 105, resulting from the

loss of the cyanide radical.

[4]

Synthesis and Experimental Protocols
Benzoyl cyanide can be synthesized through several routes, most commonly involving the

reaction of benzoyl chloride with a cyanide salt. Below are two detailed experimental protocols.

Experimental Protocol 1: Synthesis from Benzoyl
Chloride and Cuprous Cyanide
This classic method is adapted from Organic Syntheses.

Methodology:
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Preparation: In a 500-mL distilling flask equipped with a thermometer, place 110 g (1.2

moles) of cuprous cyanide (dried at 110°C for 3 hours).

Reaction: Add 143 g (1.02 moles) of purified benzoyl chloride to the flask. Shake the flask to

ensure the cuprous cyanide is thoroughly moistened.

Heating: Place the flask in an oil bath preheated to 145–150°C. Raise the bath temperature

to 220–230°C and maintain this temperature for 1.5 hours.

Work-up: After the reaction period, allow the flask to cool. The product, crude benzoyl
cyanide, is then isolated.

Purification: Purify the crude product by fractional distillation under reduced pressure. Collect

the fraction boiling at 208–209°C / 745 mm. The distillate solidifies into colorless crystals.

The typical yield is 60–65%.

Experimental Protocol 2: High-Yield Synthesis using a
Copper(I) Catalyst
This improved method, described in U.S. Patent 4,113,773, provides higher yields and purity

by avoiding the formation of dimers.

Methodology:

Preparation: In a reaction vessel, create a mixture of 1 mole of benzoyl chloride, an alkali

cyanide (such as sodium cyanide), a carboxylic acid nitrile (e.g., acetonitrile) as a solvent,

and a catalytic amount of a copper(I) salt (e.g., copper(I) cyanide).

Reaction: Heat the stirred mixture to a temperature between 90°C and 130°C. Maintain the

reaction for approximately 3 hours.

Work-up: Cool the mixture to 15°C. The precipitated salts (primarily sodium chloride) are

removed by filtration and washed with a small amount of an inert solvent like xylene.

Purification: The filtrate is subjected to fractional distillation under reduced pressure to yield

pure benzoyl cyanide. This process typically achieves yields of 90% or higher.
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General Synthesis Workflow for Benzoyl Cyanide

Starting Materials
(Benzoyl Chloride + Cyanide Source)

Reaction
(Heating in Solvent)

Catalyst
(e.g., Cu(I) salt)

Work-up
(Filtration, Extraction)

Purification
(Distillation) Pure Benzoyl Cyanide

Click to download full resolution via product page

General Synthesis Workflow

Chemical Reactivity and Applications
The dual functionality of benzoyl cyanide makes it a reactive intermediate for various

transformations.

Acylation: It serves as an efficient reagent for the selective acylation of amino compounds.

This is particularly useful in peptide synthesis and for creating amide bonds under mild

conditions.

Hydrolysis: Benzoyl cyanide can be hydrolyzed to produce benzoylformic acid. This

transformation can be achieved chemically or enzymatically, for instance, using nitrile

hydratase from Rhodococcus species.[2]

Reduction: The mechanism of electroreduction of benzoyl cyanide has been studied in

various solvents.[2]

Intermediate for Heterocycles: It is a precursor for synthesizing various nitrogen-containing

heterocyclic compounds, which are common scaffolds in drug discovery.

Its primary applications are in the chemical industry as an intermediate for:

Agrochemicals: Used in the synthesis of herbicides and other plant protection agents.

Pharmaceuticals: A building block for various active pharmaceutical ingredients (APIs).
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Research: A valuable reagent in academic and industrial research for developing new

synthetic methodologies.

Key Reactions of Benzoyl Cyanide

Benzoyl Cyanide

Benzoylformic Acid

 Hydrolysis 
 (H₂O, H⁺/OH⁻ or Enzyme) 

Acylated Amine
(Amide)

 Acylation 
 (+ R-NH₂) 

Heterocyclic Compounds

 Cyclization Reactions 
 (various reagents) 
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Key Chemical Reactions

Safety and Toxicology
Benzoyl cyanide is highly toxic and requires careful handling with appropriate safety

measures in a laboratory or industrial setting.

Table 3: GHS Hazard Information

Category Information

Pictogram GHS06 (Skull and Crossbones)

Signal Word Danger

Hazard Statements

H300: Fatal if swallowed. H311 + H331: Toxic in

contact with skin or if inhaled. H315: Causes

skin irritation. H319: Causes serious eye

irritation. H400: Very toxic to aquatic life.

Precautionary Statements
P261, P273, P280, P301 + P310, P391, P403 +

P233, P405

Table 4: Acute Toxicity Data
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Route Species Value References

Oral LD50 Rat 37.6 mg/kg

Experimental Protocol: Safe Handling Procedures
Engineering Controls: All work with benzoyl cyanide must be conducted in a certified

chemical fume hood to prevent inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles and a face shield.

Body Protection: Wear a lab coat. Ensure no skin is exposed.

Respiratory Protection: For situations with inadequate ventilation, a respirator with

appropriate cartridges (e.g., type P2) is mandatory.

Handling: Avoid creating dust. Do not get in eyes, on skin, or on clothing. Wash hands and

exposed skin thoroughly after handling. Do not eat, drink, or smoke in the work area.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Store

locked up and away from incompatible materials such as strong acids, strong bases,

oxidizing agents, and reducing agents. The compound is moisture-sensitive.

Spills and Disposal: In case of a spill, evacuate the area. Use a spark-proof tool and non-

combustible absorbent material for cleanup. Dispose of waste in accordance with local,

state, and federal regulations. Do not empty into drains.
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Safe Handling Workflow for Benzoyl Cyanide

1. Assess Risks
(Review SDS)
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3. Safe Handling
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4. Proper Storage
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5. Waste Disposal
(Follow Regulations)
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Laboratory Safety Workflow

Conclusion
Benzoyl cyanide is a chemical of significant industrial and research importance due to its

versatile reactivity. Its role as a key intermediate in the synthesis of pharmaceuticals and

agrochemicals underscores its value. However, its high toxicity necessitates strict adherence to

safety protocols to ensure the well-being of researchers and professionals. A thorough

understanding of its properties, synthetic methods, and handling requirements, as outlined in

this guide, is essential for its safe and effective use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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